Cas no 110802-13-6 (4-Quinolinol, 2-(2-pyridinyl)-)

• Product name: 4-Quinolinol, 2-(2-pyridinyl)-
• CAS No: 110802-13-6
• MF: C₁₄H₁₀N₂O
• MW: 222.242
• CID: 1194999
• PubChem ID: 15503500

4-Quinolinol, 2-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Quinolinol, 2-(2-pyridinyl)-
• 2-pyridin-2-yl-1H-quinolin-4-one
• 2-(PYRIDIN-2-YL)QUINOLIN-4-OL
• 110802-13-6
• 2-(Pyridin-2-yl)quinolin-4(1H)-one
• DTXSID50573416
• SCHEMBL9385482

• Inchi： InChI=1S/C14H10N2O/c17-14-9-13(12-7-3-4-8-15-12)16-11-6-2-1-5-10(11)14/h1-9H,(H,16,17)
• InChI Key： WBSMQNXHMYQUIO-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C(=O)C=C(N2)C3=CC=CC=N3

Computed Properties

• Exact Mass: 222.0794
• Monoisotopic Mass: 222.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 46.01
• LogP: 2.59010